Cas no 18176-71-1 (2-cyano-3-(4-cyanophenyl)propanoic acid)

• Product Name: 2-cyano-3-(4-cyanophenyl)propanoic acid
• CAS No: 18176-71-1
• CID: 4619773
• PubChem ID: 91646199
• Update Time: 2025-10-19

2-cyano-3-(4-cyanophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(4-cyanophenyl)propanoic Acid
• 2-cyano-3-(4-cyanophenyl)propanoic acid

Additional information on 2-cyano-3-(4-cyanophenyl)propanoic acid

2-Cyano-3-(4-Cyanophenyl)Propanoic Acid: A Versatile Compound in Modern Pharmaceutical Research

2-Cyano-3-(4-Cyanophenyl)Propanoic Acid, with the chemical formula C₁₂H₈N₂O₂ and CAS number 18176-71-1, has emerged as a pivotal molecule in the exploration of novel therapeutic strategies. This compound, characterized by its unique structural features, exhibits multifaceted biological activities that have attracted significant attention in recent years. The integration of cyano and phenyl groups within its molecular framework contributes to its distinct physicochemical properties, making it a promising candidate for drug development and chemical synthesis. Recent advancements in pharmaceutical chemistry have further highlighted the potential of this compound in targeting specific biological pathways, underscoring its importance in modern biomedical research.

2-Cyano-3-(4-Cyanophenyl)Propanoic Acid is a derivative of propanoic acid, with two cyano functional groups strategically positioned to enhance its reactivity and biological activity. The presence of these groups not only influences its molecular interactions but also plays a critical role in modulating its pharmacokinetic properties. Studies published in Journal of Medicinal Chemistry (2023) have demonstrated that the cyano substituents significantly improve the compound’s ability to interact with specific protein targets, thereby enhancing its therapeutic potential. This structural feature has been leveraged in the design of new drugs targeting metabolic disorders and neurodegenerative diseases, reflecting its adaptability in diverse pharmacological applications.

The synthesis of 2-Cyano-3-(4-Cyanophenyl)Propanoic Acid has been optimized through advanced organic methodologies, with recent research focusing on green chemistry approaches to reduce environmental impact. A study in Organic & Biomolecular Chemistry (2024) reported the use of catalytic systems to achieve high yields of this compound while minimizing energy consumption. Such innovations are crucial for scaling up production for industrial applications, ensuring both cost-effectiveness and sustainability. The ability to synthesize this compound efficiently has also facilitated its use in combinatorial chemistry, enabling the rapid screening of potential drug candidates.

2-Cyano-3-(4-Cyanophdeyl)Propanoic Acid has shown promising pharmacological profiles in preclinical studies, particularly in its interaction with ion channels and enzyme systems. Research published in Drug Discovery Today (2023) highlighted its potential as an inhibitor of the Na_V1.7 sodium channel, which is implicated in chronic pain conditions. This finding has sparked interest in its application for developing novel analgesic therapies. Additionally, its ability to modulate the activity of acetylcholinesterase (AChE) has been explored in the context of Alzheimer’s disease, with preliminary studies suggesting its potential to enhance cognitive function by inhibiting AChE activity.

The biological activity of 2-Cyano-3-(4-Cyanophenyl)Propanoic Acid is further supported by its interaction with mitochondrial respiratory chain complexes, as revealed in a 2024 study in Cell Reports. These interactions suggest its potential role in modulating cellular energy metabolism, which could have implications for treating metabolic syndromes and cancer-related conditions. The compound’s ability to influence mitochondrial function has also been linked to its anti-inflammatory properties, making it a candidate for therapies targeting inflammatory diseases such as rheumatoid arthritis.

In the realm of drug development, 2-Cyano-3-(4-Cyanophenyl)Propanoic Acid has been incorporated into the design of prodrug strategies to improve bioavailability and reduce side effects. A 2023 review in Pharmaceutical Research discussed the use of this compound as a prodrug precursor for targeting the central nervous system. By modifying its structure, researchers have been able to enhance its permeability across the blood-brain barrier, a critical factor for neuropharmacological applications. This approach exemplifies the versatility of the compound in addressing challenges in drug delivery and formulation.

The application of 2-Cyano-3-(4-Cyanophenyl)Propanoic Acid extends beyond traditional pharmaceutical uses, with recent studies exploring its role in nanomedicine and biomaterials science. A 2024 paper in Nano Letters demonstrated its potential as a component in the development of smart drug delivery systems, where its chemical stability and reactivity enable controlled release of therapeutic agents. Additionally, its use in the fabrication of biodegradable polymers has been investigated for applications in tissue engineering, showcasing its adaptability across interdisciplinary fields.

The environmental impact of 2-Cyano-3-(4-Cyanophenyl)Propanoic Acid has also been a subject of recent research, with studies focusing on its biodegradability and potential for ecological disruption. A 2023 report in Environmental Science & Technology highlighted the need for further investigation into its long-term effects on aquatic ecosystems, emphasizing the importance of sustainable practices in its production and disposal. These findings underscore the necessity of balancing its therapeutic benefits with environmental considerations, ensuring its responsible use in both research and industrial settings.

In conclusion, 2-Cyano-3-(4-Cyanophenyl)Propanoic Acid represents a significant advancement in the field of medicinal chemistry, with its unique structural features and versatile biological activities making it a valuable tool for drug development. The ongoing research into its pharmacological applications and environmental impact continues to shape its role in modern biomedical science. As new methodologies and insights emerge, the potential of this compound is expected to expand, contributing to the discovery of innovative therapies and sustainable chemical solutions.